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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Monochrome Yellow 1 sodium salt (also known as Mordant Yellow 1 or Alizarin Yellow G;
CAS No. 584-42-9). This information is critical for applications in research, diagnostics, and
formulation development.

Core Topic: Solubility Profile

Monochrome Yellow 1 sodium salt is a synthetic azo dye. Its solubility is a key
physicochemical property influencing its application in various scientific and industrial
processes.

Quantitative Solubility Data

The solubility of a compound is its ability to dissolve in a solid, liquid, or gaseous solvent to
form a homogeneous solution. The solubility of Monochrome Yellow 1 sodium salt has been
determined in various solvents, with quantitative data available for water.
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Solvent Chemical Formula Solubility Temperature (°C)

Water H20 12 g/L[1] 25

Slightly Soluble[2][3] »
Ethanol C2HsOH Not Specified

[4105]161[7]

Slightly Soluble[2][4]

Acetone C3HeO Not Specified
[51[61[7]
Methyl Cellosolve C3HsO:2 Soluble[2][5] Not Specified
Propanol CsHsO Slightly Soluble Not Specified
Ethylene Glycol C2He02 Slightly Soluble[2] Not Specified
Ether CaH100 Slightly Soluble[2] Not Specified
Other Organic N
Insoluble[6][7] Not Specified
Solvents

Note: "Slightly soluble" and "soluble" are qualitative descriptions. For precise applications, it is
recommended to determine the quantitative solubility in these solvents under specific
experimental conditions.

Experimental Protocols

The following section outlines a general experimental protocol for determining the solubility of a
dye like Monochrome Yellow 1 sodium salt. This method is based on the principle of creating
a saturated solution and then quantifying the dissolved solute.

Protocol: Determination of Aqueous Solubility

Objective: To determine the quantitative solubility of Monochrome Yellow 1 sodium salt in
water at a specific temperature.

Materials:
¢ Monochrome Yellow 1 sodium salt powder

o Distilled or deionized water
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e Thermostatically controlled shaker or water bath
e Centrifuge

e Spectrophotometer

e Volumetric flasks and pipettes

e Analytical balance

e Filter (0.45 um pore size)

Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of Monochrome Yellow 1 sodium salt to a known volume of
distilled water in a sealed container. The excess solid is necessary to ensure that the
solution becomes saturated.

o Place the container in a thermostatic shaker or water bath set to the desired temperature
(e.g., 25°C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached.

e Separation of Undissolved Solid:

o After the equilibration period, allow the solution to stand undisturbed at the constant
temperature to let the excess solid settle.

o To completely separate the undissolved solid, centrifuge the saturated solution at a high
speed.

o Carefully collect the supernatant. To ensure no solid particles are transferred, it is
advisable to filter the supernatant using a 0.45 um filter.

e Quantification of Dissolved Dye:
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o Prepare a series of standard solutions of Monochrome Yellow 1 sodium salt with known
concentrations.

o Measure the absorbance of these standard solutions at the wavelength of maximum
absorbance (Amax) for the dye using a spectrophotometer. The Amax for Monochrome
Yellow 1 is approximately 362 nm.[2]

o Create a calibration curve by plotting absorbance versus concentration.
o Accurately dilute a known volume of the saturated supernatant.
o Measure the absorbance of the diluted supernatant at the same Amax.

o Use the calibration curve to determine the concentration of the dye in the diluted
supernatant.

o Calculate the concentration in the original saturated solution by accounting for the dilution
factor. This value represents the solubility of the dye at that temperature.

Visualizations
Biodegradation Pathway of a Related Azo Dye

While specific signaling pathways for Monochrome Yellow 1 sodium salt in drug
development are not extensively documented, the biodegradation of azo dyes is a well-studied
process. The following diagram illustrates the anaerobic and aerobic degradation pathway of
Mordant Yellow 3, a structurally related sulfonated azo dye. This serves as a logical
representation of a multi-step biological process.
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Mordant Yellow 3

Aromatic Amines
(e.g., 6-Amino-2-naphthalenesulfonic acid
and 5-Aminosalicylate)

Mineralization Products
(e.g., Fumarate, Pyruvate)

Click to download full resolution via product page

Anaerobic and aerobic degradation of a mordant azo dye.

Experimental Workflow for Solubility Determination

The following diagram outlines the key steps in the experimental protocol for determining the
solubility of Monochrome Yellow 1 sodium salt.
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1. Prepare Supersaturated Solution
(Excess Dye in Solvent)

2. Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

3. Separate Solid and Liquid Phases

(Centrifugation and Filtration) o FUC RISl El e Sl

7. Dilute Saturated Supernatant 5. Measure Absorbance (Spectrophotometry)

\

8. Measure Absorbance of Sample 6. Create Calibration Curve

~

9. Calculate Solubility from Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.chemicalbook.com/CASEN_584-42-9.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4388818.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4388818.aspx
https://haihangchem.com/products/mordant-yellow-1-cas-584-42-9/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4388818.htm
http://www.worlddyevariety.com/mordant-dyes/mordant-yellow-1.html
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/product/b608978#monochrome-yellow-1-sodium-salt-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

